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Compound of Interest

Compound Name: 1-(Azidomethyl)-4-methylbenzene

CAS No.: 17271-89-5

Cat. No.: B177383

Get Quote

Executive Summary
4-Methylbenzyl azide (CAS: 17271-89-5) is a high-energy organic intermediate used primarily

in "Click Chemistry" (CuAAC) and heterocyclic synthesis. While valuable, it presents a dual-

threat profile: it is a potentially explosive energetic material and a metabolic poison.

Its safety classification is governed by its borderline stability metrics. While it satisfies the "Rule

of Six," it fails the stricter Carbon-to-Nitrogen (C/N) ratio safety threshold, mandating strict

storage limits (concentration <1 M) and temperature controls.

Chemical Identity & Physicochemical Properties[1][2][3]
[4][5][6]
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Property Data

Systematic Name 1-(Azidomethyl)-4-methylbenzene

CAS Number 17271-89-5

Molecular Formula

Molecular Weight 147.18 g/mol

Physical State Colorless to pale yellow oil

Boiling Point ~50 °C at 1 Torr (Predicted/Analogous)

Solubility
Insoluble in water; soluble in organic solvents

(EtOAc, DCM, DMSO)

Energetic Group
Azide (

) attached to a benzylic carbon

Explosivity & Stability Analysis
The primary hazard of 4-methylbenzyl azide is its potential for rapid, exothermic decomposition.

[1] Researchers must evaluate its stability using two standard heuristic models: the Rule of Six

and the C/N Ratio.[1]

2.1 Stability Metrics Calculation
The Rule of Six:

Definition: A compound is generally considered stable if it contains at least six carbons (or

equivalent atoms) per energetic functional group.[2][3]

Calculation: 8 Carbons / 1 Azide Group = 8.

Verdict:PASS. The benzyl ring provides sufficient dilution of the energetic density to allow

isolation.

The C/N Ratio (Smith-Open Chain Limit):

Definition: Safe handling generally requires
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.

Calculation:

.

Verdict:FAIL (Borderline).

Implication: Because the ratio is

, this compound should not be stored in pure form in large quantities (e.g., >5g). It is best
stored in solution or used immediately.

2.2 Thermal & Shock Sensitivity
Thermal Decomposition: Benzylic azides can decompose violently if heated above 100°C.

Distillation should be avoided or performed only under high vacuum at low bath

temperatures (<40°C) behind a blast shield.

Metal Compatibility:INCOMPATIBLE with Copper (Cu), Lead (Pb), and Mercury (Hg). Direct

contact with these metals (e.g., copper tubing, brass spatulas) can form heavy metal azides,

which are primary explosives and highly shock-sensitive.

2.3 Decision Logic for Handling
The following diagram outlines the decision matrix for handling this specific class of azide.
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Start: 4-Methylbenzyl Azide Risk Assessment

Calculate C/N Ratio
(8C / 3N = 2.66)

Is Ratio >= 3.0?

Result: < 3.0 (Borderline Stability)

No

RESTRICTION 1:
Do NOT distill to dryness.

Store in solution if possible.

RESTRICTION 2:
Max Scale < 5g pure.

Store < 4°C.

RESTRICTION 3:
Use Blast Shield.

Avoid Rotary Evaporation > 30°C.

Click to download full resolution via product page

Figure 1: Safety decision logic based on the C/N ratio of 4-methylbenzyl azide.

Toxicological Profile
While specific LD50 data for 4-methylbenzyl azide is sparse, its toxicity is inferred from its

structural class (organic azides) and its hydrolysis products.

3.1 Mechanism of Action: The "Azide Anion" Effect
Upon ingestion or absorption, organic azides can be metabolized to release the azide anion (

). This anion acts as a cellular asphyxiant similar to cyanide or carbon monoxide.

Target: Cytochrome c Oxidase (Complex IV of the mitochondrial electron transport chain).

Effect: Inhibition of oxidative phosphorylation, leading to rapid cellular hypoxia.
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Physiological Symptoms: Hypotension (severe drop in blood pressure), headache,

palpitations, and in severe cases, metabolic acidosis and seizures.

3.2 Hydrolysis Hazard: Hydrazoic Acid (

)
In the presence of strong acids (e.g., during a reaction workup with HCl), 4-methylbenzyl azide

can hydrolyze or release entrapped azide salts to form Hydrazoic Acid (

).

Properties:

is a volatile, highly toxic, and explosive liquid.[4]

Inhalation Risk: Causes severe respiratory irritation, bronchitis, and systemic toxicity.

3.3 Metabolic Pathway Visualization
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Figure 2: Presumptive metabolic and toxicological pathway of benzyl azide derivatives.

Safe Handling & Experimental Protocols
4.1 Synthesis Safety (Displacement Protocol)
When synthesizing 4-methylbenzyl azide from 4-methylbenzyl bromide and sodium azide:
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Solvent Choice: Use DMSO or DMF. Avoid halogenated solvents (DCM/CHCl3) with Sodium

Azide, as they can form di- and tri-azidomethane (extremely explosive).[1][5]

Temperature: Maintain reaction temperature below 60°C.

Workup:

Quench excess sodium azide with water.

Do NOT acidify the aqueous layer (risk of

evolution).[1]

Extract with diethyl ether or ethyl acetate.

4.2 Storage Requirements[1][2][5][6]
Container: Amber glass or HDPE. Never use metal containers or metal-lined caps.

Conditions: Store at 2–8°C (refrigerated).

Light: Protect from light (azides are photolabile).

Labeling: Clearly label as "POTENTIAL EXPLOSIVE" and "TOXIC."

4.3 Decontamination & Quenching
Spills or waste solutions must be chemically deactivated before disposal. The Staudinger

Reduction is the preferred method.

Protocol:

Dilute the azide solution with a compatible solvent.

Slowly add Triphenylphosphine (

) (1.5 equivalents).

Stir at room temperature for 12–24 hours.
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Mechanism: The azide is reduced to the corresponding amine (4-methylbenzylamine),

releasing nitrogen gas (

). The amine is toxic/irritating but not explosive.

Azide Waste / Spill

Add Triphenylphosphine
(1.5 eq)

Stir 12-24h (Staudinger Reduction)

Form: Phosphine Oxide + Amine + N2(gas)

Dispose as Organic Waste
(Non-Explosive)

Click to download full resolution via product page

Figure 3: Chemical quenching workflow using the Staudinger reduction method.

Emergency Response
Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Note:

Rescuers must ensure they are not exposed to

vapors.[7][4][8]

Skin Contact: Wash immediately with soap and water for 15 minutes. Azides can be

absorbed through the skin; monitor for signs of hypotension (dizziness, fainting).
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Eye Contact: Rinse cautiously with water for 15 minutes. Remove contact lenses if present.

[7][6][8][9]

Fire: Use dry chemical powder, carbon dioxide, or sand. Do NOT use water jets if the fire

involves large quantities of azide, as this may spread the material or generate hydrazoic acid

if acidic sources are nearby. Fight fire from a distance (explosion risk).

References
Bräse, S., et al. (2005).[5] "Organic Azides: An Exploding Diversity of a Unique Class of

Compounds." Angewandte Chemie International Edition, 44(32), 5188–5240. Link

Kolb, H. C., Finn, M. G., & Sharpless, K. B. (2001).[1][5] "Click Chemistry: Diverse Chemical

Function from a Few Good Reactions." Angewandte Chemie International Edition, 40(11),

2004–2021. Link

University of California Center for Laboratory Safety. (2013). "Safety Guidelines for Handling

Organic Azides." UCSB Safety Fact Sheet. Link

National Institutes of Health (NIH). "PubChem Compound Summary for CID 12152 (Benzyl

Azide)." PubChem. Link

Sigma-Aldrich. "Safety Data Sheet: 4-Methylbenzyl bromide (Precursor) and Azide

Derivatives." Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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